1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine

• IUPAC Name: 1-[4-[3-[2-(2,4-difluorophenyl)ethyl]piperidine-1-carbonyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H28F2N2O2/c1-15(26)24-11-8-18(9-12-24)21(27)25-10-2-3-16(14-25)4-5-17-6-7-19(22)13-20(17)23/h6-7,13,16,18H,2-5,8-12,14H2,1H3
• InChI Key: HOZXIIQFXLNCDI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)N2CCCC(C2)CCC3=C(C=C(C=C3)F)F
• Molecular Formula: C21H28F2N2O2
• Molecular Weight: 378.5 g/mol

Description

1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine, also known as DFP-10825, is a synthetic compound that belongs to the class of piperidine derivatives. It has gained attention in the scientific community due to its potential use as a therapeutic agent.

Mechanism of Action

1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine acts as a selective antagonist of the sigma-1 receptor, which is a protein that is involved in various cellular processes such as calcium signaling, neuroprotection, and neurotransmitter release. By blocking the sigma-1 receptor, 1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine modulates the activity of other proteins and pathways that are involved in pain, inflammation, and addiction.
Biochemical and Physiological Effects:
1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-alpha and IL-6 in animal models of inflammation. Additionally, 1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine has been shown to reduce the levels of dopamine in the brain, which may contribute to its anti-addictive properties.

Advantages and Limitations for Lab Experiments

1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. Additionally, it has been shown to have high selectivity and potency for the sigma-1 receptor, making it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation of 1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine is that it has not been extensively studied in humans, and its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several potential future directions for the study of 1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine. One area of interest is the potential use of 1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine in the treatment of chronic pain and inflammatory diseases. Further studies are needed to fully understand the mechanisms underlying its anti-inflammatory and analgesic properties. Additionally, the potential use of 1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine in the treatment of addiction and withdrawal symptoms warrants further investigation. Finally, more studies are needed to fully understand the safety and efficacy of 1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine in humans, which will be necessary for its potential use as a therapeutic agent.
Conclusion:
In conclusion, 1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine is a synthetic compound that has gained attention in the scientific community due to its potential use as a therapeutic agent. Its synthesis method has been optimized to produce high yields of pure 1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine, and it has been studied for its potential use in the treatment of chronic pain, inflammatory diseases, and addiction. 1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine acts as a selective antagonist of the sigma-1 receptor, modulating the activity of other proteins and pathways involved in pain, inflammation, and addiction. While 1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine has several advantages for use in lab experiments, further studies are needed to fully understand its safety and efficacy in humans.

Synthesis Methods

1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine can be synthesized using a multi-step process. The initial step involves the reaction of 2,4-difluorophenethylamine with acetic anhydride to produce N-acetyl-2,4-difluorophenethylamine. This intermediate is then reacted with piperidin-4-one to produce the target compound, 1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine. The synthesis method has been optimized to produce high yields of pure 1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine.

Scientific Research Applications

1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine has been studied for its potential use as a therapeutic agent in the treatment of various diseases. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases such as rheumatoid arthritis. Additionally, 1-[(1-acetyl-4-piperidinyl)carbonyl]-3-[2-(2,4-difluorophenyl)ethyl]piperidine has been studied for its potential use in the treatment of addiction and withdrawal symptoms, as it has been shown to modulate the reward pathway in the brain.